Cas no 290819-03-3 (2-Heptyl Chloroformate)

• Product Name: 2-Heptyl Chloroformate
• CAS No: 290819-03-3
• MF: C₈H₁₅ClO₂
• MW: 178.656502008438
• CID: 4643931
• PubChem ID: 21487843
• Update Time: 2024-11-05

2-Heptyl Chloroformate Chemical and Physical Properties

Names and Identifiers

• heptan-2-yl carbonochloridate
• 2-heptyl chloroformate
• MYW5PU97UE
• Carbonochloridic Acid 1-Methylhexyl Ester; Heptan-2-yl Carbonochloridate
• Carbonochloridic acid, 1-methylhexyl ester
• NAPYPXWLUOEKEO-UHFFFAOYSA-N
• 1-Methylhexyl carbonochloridate
• 290819-03-3
• G63543
• starbld0026256
• 2-HeptylChloroformate
• SCHEMBL10608689
• 2-Heptyl Chloroformate

• Inchi： 1S/C8H15ClO2/c1-3-4-5-6-7(2)11-8(9)10/h7H,3-6H2,1-2H3
• InChI Key： NAPYPXWLUOEKEO-UHFFFAOYSA-N
• SMILES： ClC(=O)OC(C)CCCCC

Computed Properties

• Exact Mass: 178.0760574 g/mol
• Monoisotopic Mass: 178.0760574 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3
• Molecular Weight: 178.65

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

2-Heptyl Chloroformate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives